Cas no 1122-28-7 (4,5-Dicyanoimidazole)

• Product Name: 4,5-Dicyanoimidazole
• CAS No: 1122-28-7
• MF: C₅H₂N₄
• MW: 118.096179485321
• MDL: MFCD00005194
• CID: 40816
• PubChem ID: 87568478
• Update Time: 2025-04-18

4,5-Dicyanoimidazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dicyanoimidazole
• DCI
• Imidazole-4,5-dicarbonitrile
• HOTU
• 1H-Imidazole-4,5-dicarbonitrile
• DCl
• 4,5-Dicyanoimidazole (DCI)
• 4,5-Imidazoledicarbonitrile
• DCI (4,5-Dicyanoimidazole)
• XGDRLCRGKUCBQL-UHFFFAOYSA-N
• C5H2N4
• NSC113954
• PubChem7602
• Moa 7
• imidazole-4,5-dinitrile
• 4,5-Dicyano-1H-imidazole
• KSC177Q8R
• Jsp000937
• 1H-imidazol-4,5-dikohlenitrile
• CS-W001962
• AC-3058
• 4,5-DICYANOIMIDAZOLE in anhydrous acetonitril
• NSC-113954
• D2026
• STR00733
• UNII-AZ5X73C3CC
• Q-100973
• 4,5-Dicyanoimidazole, 95%
• HY-W001962
• AM83819
• AZ5X73C3CC
• 19485-44-0
• FT-0617175
• EINECS 214-344-6
• PS-3323
• F3308-1854
• NSC 113954
• AKOS002240570
• 4,5-Diccyanoimidazole
• 1H-imidazole, 1-(1H-imidazol-1-ylsulfonyl)-
• 1122-28-7
• SCHEMBL20204
• 4,5-Dicyanoimidazole, 99.0%
• BP-21384
• AMY23389
• A925593
• EN300-77565
• 0.25 M DCI Solution (4,5-Dicyanoimidazole in anhydrous Acetonitrile), NC-0105 emp Biotech GmbH (450 ml is 28-400 thread, 2.5 is GL45 thread)
• SB30709
• NS00023611
• MFCD00005194
• DTXSID00149943
• InChI=1/C5H2N4/c6-1-4-5(2-7)9-3-8-4/h3H,(H,8,9
• BBL027504
• STL001786
• 1H-Imidazole-4,5-dicarbonitrile; Imidazole-4,5-dicarbonitrile; 2H-Imidazole-4,5-dicarbonitrile; MOA 7; NSC 113954
• DB-000407
• DTXCID5072434
• ALBB-028108

• MDL： MFCD00005194
• Inchi： 1S/C5H2N4/c6-1-4-5(2-7)9-3-8-4/h3H,(H,8,9)
• InChI Key： XGDRLCRGKUCBQL-UHFFFAOYSA-N
• SMILES： N1C=NC(C#N)=C1C#N
• BRN： 118208

Computed Properties

• Exact Mass: 118.02800
• Monoisotopic Mass: 118.027946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 76.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 0.791 g/mL at 25 °C
• Melting Point: 168-175 °C (lit.)
• Boiling Point: 569.3 °C at 760 mmHg
• Flash Point: 50 °F
• Refractive Index: 1.584
• Solubility: Soluble in Acetonitrile: 1.8g/10ml, DMSO, Methanol.
• PSA: 76.26000
• LogP: 0.15306
• Solubility: Not determined

4,5-Dicyanoimidazole Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S39-S36/37/39-S36/37
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38
• Safety Term：S26;S36/37/39
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles